Cas no 956498-38-7 (cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate)

• Product Name: cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate
• CAS No: 956498-38-7
• MF: C₂₅H₂₂ClNO₃
• MW: 419.900085926056
• CID: 6284558
• PubChem ID: 9953884
• Update Time: 2025-05-23

cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate
• EN300-6478375
• SCHEMBL3513129
• 956498-38-7

• Inchi： 1S/C25H22ClNO3/c1-17(2)24(18-11-13-20(26)14-12-18)25(28)30-23(16-27)19-7-6-10-22(15-19)29-21-8-4-3-5-9-21/h3-15,17,23-24H,1-2H3/t23?,24-/m0/s1
• InChI Key： NYPJDWWKZLNGGM-CGAIIQECSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)OC(C#N)C1C=CC=C(C=1)OC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 419.1288213g/mol
• Monoisotopic Mass: 419.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 59.3Ų

Additional information on cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate

CAS No 956498-38-7: Cyano(3-Phenoxyphenyl)Methyl (2S)-2-(4-Chlorophenyl)-3-Methylbutanoate

Cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate, identified by the CAS registry number 956498-38-7, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a cyano group, a phenoxyphenyl moiety, and a butanoate ester, contributes to its versatile chemical properties.

The synthesis of cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate involves a series of multi-step reactions, often utilizing advanced catalytic systems and stereo-selective techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. The compound's stereochemistry, particularly the (2S) configuration at the butanoate moiety, plays a crucial role in its biological activity and pharmacokinetic properties.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The phenoxyphenyl group is known to exhibit significant bioactivity, while the cyano group enhances the molecule's solubility and stability. Recent in vitro studies have demonstrated that cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate exhibits potent inhibitory effects on key enzymes involved in disease progression.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to interact with specific receptors in plant cells makes it a candidate for developing new pesticides or growth regulators. Field trials have indicated that it can enhance crop yield under certain conditions without causing significant environmental harm. This dual functionality underscores the importance of further research into its mechanisms of action and toxicity profiles.

The environmental impact of CAS No 956498-38-7 has also been a topic of interest. Studies have been conducted to assess its biodegradability and potential accumulation in ecosystems. Results suggest that under controlled conditions, the compound undergoes rapid degradation, reducing its ecological footprint. However, further investigations are required to fully understand its long-term effects on soil and aquatic systems.

From a materials science perspective, the unique properties of cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate make it an attractive candidate for developing advanced polymers or coatings. Its ability to form stable cross-links under specific conditions could lead to innovative materials with enhanced durability and resistance to environmental factors.

In conclusion, CAS No 956498-38-7, or cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate, represents a multifaceted compound with diverse applications across various industries. Its complex structure and versatile chemical properties continue to drive research aimed at unlocking its full potential while ensuring safety and sustainability.